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Compound of Interest

Compound Name: Sodium dimethyldithiocarbamate

Cat. No.: B093518

Sodium Dimethyldithiocarbamate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Sodium Dimethyldithiocarbamate (SDMC). It is designed to be a comprehensive resource,
incorporating quantitative data, detailed experimental methodologies, and visualizations of
relevant biological pathways and experimental workflows.

Physical Properties

Sodium dimethyldithiocarbamate is a versatile organosulfur compound with a range of
applications stemming from its distinct physical characteristics. The solid form is typically a
white to off-white crystalline substance, while it is also commonly handled as a clear yellow to
grass-green aqueous solution.[1][2]

Quantitative Physical Properties

The key physical properties of sodium dimethyldithiocarbamate are summarized in the table
below for easy reference and comparison.
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Property Value References
Molecular Formula CsHeNNaS:2 [3]
Molecular Weight 143.21 g/mol [3]

White to off-white crystalline
Appearance solid or a clear yellow to grass-  [1][2]

green aqueous solution.[1][2]

Melting Point 106-108 °C (decomposes) [3]
Solubility in Water Miscible [3]
Density 1.18 g/cm3

5.4 (for the parent
pKa : - o [3]
dimethyldithiocarbamic acid)

Experimental Protocols for Determining Physical
Properties

The following are detailed methodologies for the determination of the key physical properties of
sodium dimethyldithiocarbamate, based on established OECD guidelines.

The melting point is determined using the capillary method with a calibrated apparatus.
e Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.
e Procedure:

o A small amount of finely powdered, dry sodium dimethyldithiocarbamate is packed into
a capillary tube, sealed at one end, to a height of approximately 3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a rate of 10-20°C per minute for an initial approximate
determination.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Dimethyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Dimethyldithiocarbamate
https://www.chemicalbook.com/synthesis/sodium-dimethyldithiocarbamate.htm
https://www.creative-diagnostics.com/The-NF-kB-Signaling-Pathway.htm
https://www.chemicalbook.com/synthesis/sodium-dimethyldithiocarbamate.htm
https://www.creative-diagnostics.com/The-NF-kB-Signaling-Pathway.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Dimethyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Dimethyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Dimethyldithiocarbamate
https://www.benchchem.com/product/b093518?utm_src=pdf-body
https://www.benchchem.com/product/b093518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o For a precise measurement, the heating rate is slowed to 1-2°C per minute as the
temperature approaches the approximate melting point.

o The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded as the melting range. Due to decomposition, observation
of color change and gas evolution should also be noted.

The flask method is suitable for determining the high solubility of sodium
dimethyldithiocarbamate in water.

o Apparatus: Erlenmeyer flask with a stopper, magnetic stirrer, analytical balance,
temperature-controlled water bath.

e Procedure:

o An excess amount of sodium dimethyldithiocarbamate is added to a known volume of
deionized water in an Erlenmeyer flask.

o The flask is placed in a temperature-controlled water bath set at a standard temperature
(e.g., 20°C) and stirred vigorously for a sufficient time to reach equilibrium (typically 24
hours).

o After stirring, the mixture is allowed to stand to let undissolved solid settle.

o A sample of the supernatant is carefully withdrawn, filtered through a membrane filter
(0.45 pm), and the concentration of sodium dimethyldithiocarbamate in the filtrate is
determined by a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

The oscillating densitometer method provides a precise measurement of the density of the
agueous solution.

o Apparatus: Oscillating U-tube densitometer, thermostat.
e Procedure:

o The instrument is calibrated using two substances of known density (e.g., dry air and
deionized water).
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o Asample of a sodium dimethyldithiocarbamate solution of known concentration is
introduced into the U-tube.

o The oscillation period of the U-tube is measured, from which the density of the solution is
calculated by the instrument's software.

The dissociation constant of the parent acid, dimethyldithiocarbamic acid, can be determined
by potentiometric titration.

e Apparatus: pH meter with a glass electrode, burette, temperature-controlled vessel.
e Procedure:

o A solution of sodium dimethyldithiocarbamate of known concentration is prepared in
water.

o The solution is titrated with a standardized solution of a strong acid (e.g., HCI).

o The pH of the solution is measured after each addition of the titrant.

o Aftitration curve is constructed by plotting the pH versus the volume of titrant added.
o The pKa is determined from the pH at the half-equivalence point.

Chemical Properties

The chemical behavior of sodium dimethyldithiocarbamate is largely dictated by the
dithiocarbamate functional group, which confers chelating properties and susceptibility to
decomposition under certain conditions.

Quantitative Chemical Properties
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Property Description References

Stable under normal storage
conditions in a cool, dry place.
N [4] Aqueous solutions are
Stability ) [4][5]
alkaline and decompose
slowly, a process accelerated

by acids.[5]

When heated to

decomposition, it emits toxic

fumes of nitrogen oxides,
Decomposition sulfur oxides, and sodium [5]

oxide.[5] In aqueous solution, it

can decompose to carbon

disulfide and dimethylamine.[5]

Incompatible with strong
o oxidizing agents, acids,
Reactivity o [5]
aldehydes, nitrides, and

hydrides.[5]

Synthesis of Sodium Dimethyldithiocarbamate

Sodium dimethyldithiocarbamate is synthesized through the reaction of dimethylamine with
carbon disulfide in the presence of sodium hydroxide.[3]

» Reactants: Dimethylamine, Carbon Disulfide, Sodium Hydroxide.
e Procedure:

o A solution of dimethylamine in water is cooled in a reaction vessel equipped with a stirrer
and a cooling system.

o Carbon disulfide is added dropwise to the cooled dimethylamine solution while maintaining
a low temperature to control the exothermic reaction.
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o A solution of sodium hydroxide is then slowly added to the reaction mixture to form the

sodium salt.

o The resulting solution is the aqueous form of sodium dimethyldithiocarbamate. To
obtain the solid crystalline form, the water is removed under reduced pressure.
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Reactio;yProcess Products

Reaction in Aqueous Sodium Evaporation > Solid Sodium
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Synthesis of Sodium Dimethyldithiocarbamate.

Biological Activity and Signaling Pathways

Dithiocarbamates, including sodium dimethyldithiocarbamate, are known to interact with
various biological systems, most notably through the inhibition of the Nuclear Factor-kappa B
(NF-kB) signaling pathway.[6] This pathway is a central regulator of inflammatory responses,

cell survival, and proliferation.

Inhibition of the NF-kB Signaling Pathway

The canonical NF-kB pathway is activated by various stimuli, such as inflammatory cytokines
(e.g., TNF-a) and pathogen-associated molecular patterns (PAMPS). This activation leads to
the phosphorylation and subsequent degradation of the inhibitory IkB proteins, allowing the NF-
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KB dimers (typically p50/p65) to translocate to the nucleus and induce the transcription of target
genes involved in inflammation and immunity.[7][8]

Dithiocarbamates are thought to inhibit this pathway through their antioxidant and metal-
chelating properties. They can interfere with the upstream signaling kinases, such as IkB
kinase (IKK), thereby preventing the degradation of IkB and keeping NF-kB sequestered in the
cytoplasm.[6]

NF-kB Signaling Pathway Diagram
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Inhibition of the NF-kB pathway by SDMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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